Cas no 31701-90-3 ((αR)-6-Amino-α-hydroxy-9H-purine-9-butanoic acid)

• Product Name: (αR)-6-Amino-α-hydroxy-9H-purine-9-butanoic acid
• CAS No: 31701-90-3
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 317253
• PubChem ID: 101306808
• Update Time: 2024-02-29

(αR)-6-Amino-α-hydroxy-9H-purine-9-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-butanoicacid, 6-amino-a-hydroxy-,(aR)-
• (αR)-6-Amino-α-hydroxy-9H-purine-9-butanoic acid
• (2R)-Hydroxy-4-(9-adenyl)butyric acid
• 2(R)-Hydroxy-4-(9-adenyl)butyric acid
• 9H-Purine-9-butanoicacid, 6-amino-a-hydroxy-,(R)-
• 9H-Purine-9-butyric acid, 6-amino-a-hydroxy-, (R)- (8CI)
• Deoxyeritadenine
• Eritadenine, deoxy-
• CID 101306808
• 9H-Purine-9-butanoic acid, 6-amino-α-hydroxy-, (αR)-
• 4-(6-aminopurin-9-yl)-2-hydroxybutanoic acid
• CHEBI:178532
• 4-(6-amino-9H-purin-9-yl)-2-hydroxybutanoic acid
• SCHEMBL982442
• DTXSID201235997
• 31701-90-3
• (alphaR)-6-Amino-alpha-hydroxy-9H-purine-9-butanoic acid

• Inchi： 1S/C9H11N5O3/c10-7-6-8(12-3-11-7)14(4-13-6)2-1-5(15)9(16)17/h3-5,15H,1-2H2,(H,16,17)(H2,10,11,12)/t5-/m1/s1
• InChI Key： NWPWVFAEENVVJM-RXMQYKEDSA-N
• SMILES： O[C@@H](C(=O)O)CCN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 237.08618923g/mol
• Monoisotopic Mass: 237.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines